N-[1-(4-ethoxyphenyl)ethyl]-2-(2-fluorophenyl)acetamide

• IUPAC Name: N-[1-(4-ethoxyphenyl)ethyl]-2-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C18H20FNO2/c1-3-22-16-10-8-14(9-11-16)13(2)20-18(21)12-15-6-4-5-7-17(15)19/h4-11,13H,3,12H2,1-2H3,(H,20,21)
• InChI Key: YCBANFZOMQVBJT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C)NC(=O)CC2=CC=CC=C2F
• Molecular Formula: C18H20FNO2
• Molecular Weight: 301.4 g/mol

Description

This compound belongs to the class of acetamides, which are characterized by their unique structures and potential applications in various fields such as pharmaceuticals and chemical industries.

Synthesis Analysis

While there isn't specific information on the synthesis of N-[1-(4-ethoxyphenyl)ethyl]-2-(2-fluorophenyl)acetamide, related compounds have been synthesized through multi-step reactions involving acylation, amidation, and other organic synthesis techniques. For instance, the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide involved stirring ethyl 2-(2-isopropylphenoxy) acetic acid with 2-diaminobenzene in dry dichloromethane, followed by the addition of lutidine and TBTU (Sharma et al., 2018).

Molecular Structure Analysis

The molecular structure of acetamide derivatives typically includes intermolecular hydrogen bonds and may exhibit intramolecular interactions. For example, N-(2,6-dichloro-4-thrifloromethylphenyl)acetamide displayed a monoclinic crystal structure (Z. Ping, 2007).

Chemical Reactions and Properties

Acetamide derivatives are known for their reactivity with acids and bases and their potential for forming various salts and hydrates. For example, different hydrates and co-crystals of related compounds have been synthesized, showing varied fluorescence properties upon interaction with acids (A. Karmakar & J. Baruah, 2008).